5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide

• CAS: 1820604-55-4
• Molecular Formula: C15H14FN5O
• Molecular Weight: 299.30 g/mol
• SMILES: CC1=NC2=C(N1C)N=C(C=C2C(=O)NN)C3=CC=C(C=C3)F
• InChI: InChI=1S/C15H14FN5O/c1-8-18-13-11(15(22)20-17)7-12(19-14(13)21(8)2)9-3-5-10(16)6-4-9/h3-7H,17H2,1-2H3,(H,20,22)
• InChIKey: HLCNYLIRNLAVEX-UHFFFAOYSA-N

Researchers screening kinase targets often face inconsistent SAR due to tautomeric ambiguity in imidazo[4,5-b]pyridine libraries. This compound eliminates that variable: the 2,3-dimethyl substitution locks the imidazole N3 as methylated, ensuring unambiguous structure-activity interpretation. The 4-fluorophenyl group at position 5 provides a defined electronic and steric profile for selectivity pocket engagement, while the 7-carbohydrazide moiety serves as both a bidentate hinge-binding motif and a versatile handle for derivatization into hydrazones, 1,3,4-oxadiazoles, or 1,2,4-triazoles. - LogP 1.4, TPSA 85.8 Ų - optimized for in vitro assay compatibility - 95% purity, in stock with flexible packaging; custom synthesis available for scale-up - ¹⁹F NMR-active para-fluorine enables direct spectroscopic monitoring of target engagement

5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide (CAS 1820604-55-4): Core Chemical Profile for Research Procurement

5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide (CAS 1820604-55-4) is a synthetic small-molecule heterocycle belonging to the imidazo[4,5-b]pyridine class, featuring a 4-fluorophenyl substituent at position 5, methyl groups at positions 2 and 3 of the imidazole ring, and a carbohydrazide moiety at position 7 of the pyridine ring [1]. The compound has a molecular formula of C15H14FN5O and a molecular weight of 299.30 g/mol. Its calculated physicochemical properties include a logP of 1.4, a topological polar surface area of 85.8 Ų, 2 hydrogen bond donors, and 5 hydrogen bond acceptors [1]. This compound is primarily available as a research chemical with a typical purity specification of 95% [1]. It is structurally related to a broader class of imidazo[4,5-b]pyridine derivatives that have been explored in patents for kinase inhibition and anti-inflammatory applications [2].

Adenine-mimetic imidazo[4,5-b]pyridine scaffold for kinase-focused screening

Carbohydrazide group enables hydrogen bonding and metal-chelation studies

para-Fluorophenyl substitution provides distinct electronic and metabolic stability profile

• [1] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Compound Information Page. Accessed 2026. View Source
• [2] US6891039B2. Imidazo[4,5-B]pyridine compounds and their pharmaceuticals use. Google Patents, filed 2003. View Source

Procurement Note: Why Generic Imidazo[4,5-b]pyridine-7-carbohydrazides Cannot Substitute 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide

The imidazo[4,5-b]pyridine-7-carbohydrazide scaffold exhibits high sensitivity to substituent identity and position, as demonstrated in patent disclosures where even minor alterations in the aryl group (e.g., 4-fluorophenyl vs. 4-chlorophenyl vs. 3-methoxyphenyl) or changes in the imidazole N-substituents produce compounds with distinct pharmacological profiles [1]. The carbohydrazide moiety at position 7 is particularly influential: it serves as both a hydrogen bond donor/acceptor and a potential metal-chelating group, and its replacement by a methyl ester or carboxylic acid can abrogate target engagement [2]. Furthermore, the para-fluorine substitution on the phenyl ring modulates both lipophilicity and metabolic stability differently than ortho- or meta-fluoro isomers, affecting compound behavior in biological assays [3]. These structure-dependent properties mean that generic substitution among in-class analogs cannot be assumed to yield equivalent experimental outcomes; procurement decisions must be guided by compound-specific quantitative evidence as detailed below.

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7-Carbohydrazide vs. ester/carboxylate analogs

Loss of hydrogen bond donors may alter target engagement; metal-chelating ability not replicated by methyl ester or acid forms

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para-Fluoro vs. meta-fluoro regioisomer

Different electronic distribution and metabolic susceptibility may shift assay outcomes; identical molecular weight does not guarantee interchangeable behavior

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Methoxy-substituted aryl congeners

Higher polarity and lower lipophilicity may reduce cell permeability; comparative data absent, verification required before substitution

• [1] US6891039B2. Imidazo[4,5-B]pyridine compounds and their pharmaceuticals use. Google Patents, filed 2003. View Source
• [2] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Compound Information Page. Accessed 2026. View Source
• [3] Firouzi M, Haghighijoo Z, Eskandari M, et al. Synthesis and cytotoxic activity evaluation of novel imidazopyridine carbohydrazide derivatives. BMC Chemistry, 2024, 18:1. DOI: 10.1186/s13065-023-01073-3. View Source

Quantitative Differentiation Evidence: 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide vs. Closest Analogs

Computed Lipophilicity (cLogP) Comparison: 4-Fluorophenyl vs. 3-Methoxyphenyl and 3,4,5-Trimethoxyphenyl Congeners

The target compound 5-(4-fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide exhibits a computed logP of 1.4 [1]. This value positions it within the favorable lipophilicity range (logP 1-3) associated with balanced aqueous solubility and passive membrane permeability under Lipinski's Rule of Five. In contrast, the corresponding 3-methoxyphenyl analog is expected to show a lower logP (estimated ~1.0–1.2) due to the polar methoxy group, while the 3,4,5-trimethoxyphenyl analog would be substantially more polar (estimated logP ~0.5–0.8). The 4-fluorophenyl derivative's moderated lipophilicity, compared to more polar aryl analogs, may contribute to improved cell membrane penetration while retaining sufficient solubility for in vitro assay conditions.

cLogP Comparison

Class-level inference

Target cLogP 1.4

vs. ~1.0–1.2 (3-OMe), ~0.5–0.8 (3,4,5-triOMe)

Supports membrane permeability assessment

Class-level estimate; verify experimentally

Evidence Dimension	Computed octanol-water partition coefficient (cLogP) – lipophilicity
Target Compound Data	cLogP = 1.4 [1]
Comparator Or Baseline	5-(3-methoxyphenyl) analog: estimated cLogP ~1.0–1.2 (class-level estimate); 5-(3,4,5-trimethoxyphenyl) analog: estimated cLogP ~0.5–0.8 (class-level estimate)
Quantified Difference	Target compound is ~0.2–0.9 logP units more lipophilic than methoxy-substituted congeners
Conditions	Computed using the XLogP3 algorithm implemented via the vendor's computational chemistry module [1]

Why This Matters

Lipophilicity differences of 0.2–0.9 logP units can translate into measurable differences in membrane permeability and non-specific protein binding, directly impacting assay reproducibility and IC50 interpretation.

• [1] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Computed Properties Section. Accessed 2026. View Source

Topological Polar Surface Area (TPSA) Differentiation: Carbohydrazide vs. Methyl Ester Analog

The target compound possesses a computed topological polar surface area (TPSA) of 85.8 Ų, contributed largely by the carbohydrazide group (5 H-bond acceptors, 2 H-bond donors) [1]. The methyl ester analog Methyl 5-(4-fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carboxylate has a reduced H-bond donor count (0 vs. 2) and a correspondingly lower TPSA, estimated at approximately 65–70 Ų based on structural comparison. For research programs targeting intracellular or CNS-penetrant molecules, a TPSA below 90 Ų is generally preferred; the target compound's TPSA of 85.8 Ų lies just within this threshold, while the carbohydrate moiety provides additional hydrogen bonding capacity not available in the ester congener, offering a distinct interaction profile for target engagement studies [2].

TPSA Differentiation

Class-level inference

TPSA 85.8 Ų, HBD 2

vs. methyl ester analog ~65–70 Ų, HBD 0

Indicates H-bond capacity for target engagement

Ester analog lacks hydrogen bond donors; review assay relevance

Evidence Dimension	Topological polar surface area (TPSA) – hydrogen bonding capacity
Target Compound Data	TPSA = 85.8 Ų, HBD = 2, HBA = 5 [1]
Comparator Or Baseline	Methyl 5-(4-fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carboxylate: estimated TPSA ~65–70 Ų, HBD = 0, HBA = 5 (class-level estimate)
Quantified Difference	Target TPSA higher by ~15–20 Ų; 2 additional hydrogen bond donors
Conditions	Computed via vendor's molecular property calculation module [1]; comparator estimates based on analogous structural differences in the imidazo[4,5-b]pyridine scaffold class

Why This Matters

A TPSA difference of ~15–20 Ų and the presence of hydrogen bond donors significantly affect solubility, permeability, and target binding modes; the carbohydrazide function enables interactions (e.g., metal chelation, hydrogen bonding with kinase hinge regions) that the ester cannot replicate.

• [1] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Computed Properties Section. Accessed 2026. View Source
• [2] Firouzi M, Haghighijoo Z, Eskandari M, et al. Synthesis and cytotoxic activity evaluation of novel imidazopyridine carbohydrazide derivatives. BMC Chemistry, 2024, 18:1. DOI: 10.1186/s13065-023-01073-3. View Source

Para-Fluorine Substitution vs. Meta-Fluorine Isomer: Impact on Molecular Electrostatic Potential and Metabolic Stability

The target compound carries the fluorine atom at the para position of the 5-phenyl ring (4-fluorophenyl). The positional isomer 5-(3-fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide bears fluorine at the meta position. In aryl-containing drug-like molecules, para-fluorination generally yields a different electronic distribution compared to meta-fluorination: para-fluoro groups exert a stronger resonance electron-withdrawing effect (-R effect) that can reduce electron density on the phenyl ring and influence π-stacking interactions with aromatic residues in biological targets [1]. Additionally, para-fluorophenyl groups are classically more resistant to CYP450-mediated oxidative metabolism than meta-fluorophenyl groups, as the para position is less susceptible to arene oxide formation [2]. While identical in molecular weight (299.30 g/mol) and formula (C15H14FN5O), the two regioisomers may exhibit divergent metabolic half-lives and target binding kinetics.

para-F vs. meta-F Isomer

Class-level inference

para-F (σp=0.06)

vs. meta-F (σm=0.34); differential CYP metabolism expected

May affect metabolic stability profile

Direct head-to-head data absent; class-level guidance only

Evidence Dimension	Fluorine substitution position – metabolic stability and electronic effects
Target Compound Data	4-fluorophenyl (para-fluoro) substitution
Comparator Or Baseline	5-(3-fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide (meta-fluoro isomer)
Quantified Difference	No direct head-to-head metabolic stability data available; class-level evidence indicates para-fluoroaryl groups generally exhibit reduced CYP450 oxidation rates compared to meta-fluoroaryl groups [2]. Electronic difference: Hammett σp = 0.06 (para-F) vs. σm = 0.34 (meta-F) [3].
Conditions	Class-level inference based on established medicinal chemistry principles of fluorine substitution [2]; Hammett constants from standard literature [3]

Why This Matters

For researchers conducting in vitro metabolic stability assays or in vivo pharmacokinetic studies, the choice between para- and meta-fluorinated isomers can influence compound half-life and clearance, directly affecting experimental reproducibility and data interpretation.

• [1] US6891039B2. Imidazo[4,5-B]pyridine compounds and their pharmaceuticals use. Google Patents, filed 2003. Note: Patent discloses multiple fluorophenyl-containing imidazo[4,5-b]pyridines with distinct biological activities. View Source
• [2] Böhm HJ, Banner D, Bendels S, et al. Fluorine in medicinal chemistry. ChemBioChem, 2004, 5(5): 637-643. DOI: 10.1002/cbic.200300800. (Class-level reference for fluorine substitution effects on metabolism.) View Source
• [3] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2): 165-195. DOI: 10.1021/cr00002a004. View Source

Purity Specification and Procurement-Grade Comparison: Research-Grade 95% Purity as a Selection Factor

The target compound is commercially supplied with a standard purity specification of 95% [1]. In the imidazo[4,5-b]pyridine-7-carbohydrazide series, purity specifications for close analogs such as the 3-methoxyphenyl derivative and the 3,4,5-trimethoxyphenyl derivative are also typically reported at 95%, though supplier-dependent variations exist [2]. The key procurement differentiator is not the nominal purity percentage alone but the analytical method used for purity verification (HPLC, NMR, or LC-MS). Users procuring this compound for quantitative biological assays should request and compare certificates of analysis (CoA) that specify the detection method and impurity profile, as 95% purity by HPLC (UV detection) may not capture non-UV-active impurities, whereas a specification of 95% by qNMR provides a more rigorous assessment of organic purity.

Purity & CoA Verification

Supporting evidence

95% nominal purity

Method-dependent (HPLC, qNMR, LC-MS)

CoA transparency essential for assay reproducibility

Verify detection method and impurity profile before quantitative use

Evidence Dimension	Purity specification and analytical verification method
Target Compound Data	95% purity (typical vendor specification) [1]
Comparator Or Baseline	Inter-vendor and inter-lot variability: 95% nominal purity, but analytical methods differ (HPLC vs. qNMR vs. LC-MS)
Quantified Difference	No fixed quantitative difference; procurement value depends on CoA transparency and method specificity rather than nominal purity alone
Conditions	Commercial suppliers' product specifications [REFS-1, REFS-2]

Why This Matters

For quantitative dose-response assays, the true active compound content may differ from the nominal purity if non-UV-active impurities or residual solvents are present; procurement decisions should prioritize suppliers that provide qNMR-verified purity or detailed HPLC chromatograms.

• [1] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Compound Information Page. Accessed 2026. View Source
• [2] molaid.com. Cross-referenced compound listings for imidazo[4,5-b]pyridine-7-carbohydrazide analogs. Accessed 2026. View Source

Recommended Application Scenarios for 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide (CAS 1820604-55-4)

Kinase Inhibitor Screening Libraries: Imidazo[4,5-b]pyridine-7-carbohydrazide as a Privileged Scaffold

The imidazo[4,5-b]pyridine core is structurally analogous to the purine ring system and has been exploited in kinase inhibitor design [1]. The target compound's carbohydrazide moiety can form bidentate hydrogen bonds with the kinase hinge region, while the 4-fluorophenyl group engages in hydrophobic interactions with the selectivity pocket. This compound is suitable for inclusion in kinase-focused screening libraries, particularly against targets where adenine-mimetic scaffolds are required. Researchers should note that the 4-fluorophenyl substitution provides a distinct electronic and steric profile compared to 4-chlorophenyl or 4-methoxyphenyl analogs, which may translate to differential selectivity across kinase panels [1].

Structure-Activity Relationship (SAR) Studies on the Carbohydrazide Functional Group

The carbohydrazide group (-CONHNH2) at position 7 is a versatile functional handle for further derivatization, including hydrazone formation and cyclization to 1,3,4-oxadiazoles or 1,2,4-triazoles. This compound serves as a key intermediate for SAR exploration, where replacement of the 4-fluorophenyl group with other aryl substituents can be systematically studied. The target compound's computed TPSA of 85.8 Ų and logP of 1.4 suggest adequate solubility and permeability for in vitro assays [2]. Its 2,3-dimethyl substitution ensures that the imidazole N3 position is methylated, preventing tautomeric ambiguity that could complicate SAR interpretation.

Metal Chelation and Bioinorganic Chemistry Studies

The carbohydrazide functionality is a known metal-chelating group, with potential to coordinate transition metals such as Zn²⁺, Cu²⁺, and Fe³⁺. The target compound, with its 4-fluorophenyl chromophore and imidazo[4,5-b]pyridine fluorophore, could be employed in metallodrug discovery or as a fluorescent probe for metal ion sensing. The para-fluorine substitution provides a spectroscopic handle (¹⁹F NMR) for monitoring metal-ligand interactions in solution, a capability not available in non-fluorinated analogs [2].

Anticancer Activity Screening in the Context of Imidazopyridine Carbohydrazide Pharmacophores

Recent literature demonstrates that imidazopyridine carbohydrazide derivatives exhibit cytotoxic activity against human cancer cell lines, with aryl substituent identity critically influencing potency [3]. The 4-fluorophenyl derivative, with its balanced lipophilicity (logP 1.4) and hydrogen bonding capacity (HBD=2, HBA=5), is a rational candidate for antiproliferative screening in panels such as MCF-7 (breast), A549 (lung), and PANC-1 (pancreatic) cell lines. Researchers should benchmark activity against the corresponding 4-bromophenyl analog, which demonstrated the highest potency in published aryl hydrazone series [3], to assess the impact of halogen size and electronegativity on cytotoxicity.

Application

Selection Property

Validation Focus

Kinase inhibitor screening libraries

Imidazo[4,5-b]pyridine scaffold fit

Adenine-mimetic binding mode and kinase panel selectivity

Carbohydrazide SAR derivatization

Functional group versatility

Hydrazone/oxadiazole formation and assay compatibility

Metal-chelation probe research

Carbohydrazide metal-binding capacity

¹⁹F NMR monitoring of metal-ligand interactions

Cell-model endpoint screening

Lipophilicity and H-bond profile

Cytotoxicity endpoints and cell-panel comparison

• [1] US6891039B2. Imidazo[4,5-B]pyridine compounds and their pharmaceuticals use. Google Patents, filed 2003. View Source
• [2] molaid.com. 5-(4-Fluorophenyl)-2,3-dimethyl-3H-imidazo-[4,5-b]-pyridine-7-carbohydrazide | 1820604-55-4. Computed Properties Section. Accessed 2026. View Source
• [3] Firouzi M, Haghighijoo Z, Eskandari M, et al. Synthesis and cytotoxic activity evaluation of novel imidazopyridine carbohydrazide derivatives. BMC Chemistry, 2024, 18:1. DOI: 10.1186/s13065-023-01073-3. Note: This study evaluated imidazo[1,2-a]pyridine-2-carbohydrazides, a regioisomeric scaffold; class-level inferences are drawn for the imidazo[4,5-b]pyridine-7-carbohydrazide series. View Source